Cas no 29576-14-5 (trans-Crotyl bromide)

• Product Name: trans-Crotyl bromide
• CAS No: 29576-14-5
• MF: C₄H₇Br
• MW: 135.002380609512
• MDL: MFCD00000248
• CID: 256763
• PubChem ID: 24893087
• Update Time: 2025-11-01

trans-Crotyl bromide Chemical and Physical Properties

Names and Identifiers

• trans-Crotyl bromide
• 2-Butene, 1-bromo-,(2E)-
• Crotyl bromide
• 1-bromo-2-buten
• 1-BROMO-2-BUTENE
• 1-bromo-but-2-ene
• 1-Crotyl bromide
• 2-Butene,1-bromo
• 2-Butenyl bromide
• 3-methyl-2-propen-1-yl bromide
• 4-bromo-2-butene
• CROTYL BROMIDE TECH. 85
• MeCHCHCH2Br
• trans-1-bromo-but-2-ene
• (E)-1-bromo-2-butene
• (2E)-1-Bromo-2-butene
• (2E)-1-Bromobut-2-ene
• (E)-2-Buten-1-yl bromide
• (E)-4-Bromo-2-butene
• (E)-But-2-enyl bromide
• (E)-Crotyl bromide
• 1-Bromo-trans-2-butene
• trans-1-Bromo-2-butene
• trans-4-Bromo-2-butene
• trans-But-2-enyl bromide
• MFCD00000248
• (E)-1-bromo-but-2-ene
• 2-Butene, 1-broMo-, (2Z)- (9CI)
• A848889
• DTXSID20885457
• 2-Butene, 1-bromo-, (E)-
• SCHEMBL78549
• B0562
• (2E)-1-Bromo-2-butene #
• InChI=1/C4H7Br/c1-2-3-4-5/h2-3H,4H2,1H3/b3-2
• Crotyl bromidetech.85
• Crotyl bromide, technical grade, 85%
• 4784-77-4
• 2-Butene, 1-bromo-, (2E)-
• (E)-2-butenyl bromide
• AKOS025295359
• (E)-1-bromobut-2-ene
• SCHEMBL78548
• CROTYL BROMIDE TECH. 85
• trans-1-Bromo-2-butene, 80% remainder 3-Bromo-1-butene
• A928949
• AKOS025149600
• Q20054510
• 29576-14-5
• J-017569
• 39616-19-8
• Crotyl Bromide 85 % Remainder 3-Bromo-1-Butene
• E-crotyl bromide

• MDL： MFCD00000248
• Inchi： 1S/C4H7Br/c1-2-3-4-5/h2-3H,4H2,1H3/b3-2+
• InChI Key： AVMHMVJVHYGDOO-NSCUHMNNSA-N
• SMILES： BrC/C=C/C

Computed Properties

• Exact Mass: 133.97300
• Monoisotopic Mass: 133.973113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 30.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.312 g/mL at 25 °C(lit.)
• Melting Point: -115.07°C (estimate)
• Boiling Point: 97-99 °C(lit.)
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: n20/D 1.480(lit.)
• PSA: 0.00000
• LogP: 1.95740
• Solubility: Not available

trans-Crotyl bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993
• WGK Germany：3
• Hazard Category Code： 11-36/37-36/37/38
• Safety Instruction： S16; S26; S27; S36/37/39
• Hazardous Material Identification：
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on trans-Crotyl bromide

Recent Advances in the Application of trans-Crotyl Bromide (CAS: 29576-14-5) in Chemical Biology and Pharmaceutical Research

trans-Crotyl bromide (CAS: 29576-14-5) is a versatile alkylating agent that has garnered significant attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug synthesis and biomolecule modification. Recent studies have explored its utility in diverse contexts, ranging from organic synthesis to targeted drug delivery systems. This research brief synthesizes the latest findings on this compound, highlighting its mechanistic insights and practical applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of trans-crotyl bromide as a key intermediate in the synthesis of novel anticancer agents. Researchers utilized its electrophilic properties to construct C-C bonds in pyrrolo[2,1-f][1,2,4]triazine derivatives, yielding compounds with potent inhibitory activity against EGFR-mutant non-small cell lung cancer cells (IC50 values ranging from 0.8-2.3 μM). The study emphasized the compound's advantage in maintaining stereochemical integrity during nucleophilic substitution reactions, a critical factor in drug development.

In the field of chemical biology, a breakthrough application was reported in Nature Chemical Biology (2024), where trans-crotyl bromide was employed as a covalent modifier of cysteine residues in protein engineering. The research team developed a chemoselective labeling strategy that leveraged the compound's reactivity to install bioorthogonal handles on therapeutic proteins, enabling subsequent conjugation with drug payloads or imaging agents. This approach showed remarkable efficiency (＞90% conversion) under physiological conditions, opening new avenues for antibody-drug conjugate development.

Recent advancements in synthetic methodology have also expanded the utility of trans-crotyl bromide. A 2024 ACS Catalysis paper described a nickel-catalyzed cross-coupling reaction that utilized this compound as an allylic electrophile, achieving excellent γ-selectivity (＞95:5) in the formation of C(sp3)-C(sp3) bonds. This transformation proved particularly valuable for the modular synthesis of complex natural product fragments, demonstrating the compound's continued relevance in modern synthetic chemistry.

From a safety and pharmacokinetic perspective, new data from Pharmaceutical Research (2023) provided insights into the metabolic fate of trans-crotyl bromide-derived compounds. Using advanced LC-MS/MS techniques, researchers identified glutathione conjugation as the primary detoxification pathway, with metabolic stability varying significantly based on structural modifications to the crotyl moiety. These findings have important implications for the design of prodrugs utilizing this chemical scaffold.

Looking forward, the unique properties of trans-crotyl bromide continue to inspire innovative applications. Current research directions include its use in DNA-encoded library synthesis for drug discovery and as a building block for stimuli-responsive biomaterials. As synthetic methods evolve and our understanding of its biological interactions deepens, this compound is poised to remain a valuable tool in chemical biology and pharmaceutical development.